![molecular formula C17H16N4O2 B2799460 1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(naphthalen-2-yloxy)ethan-1-one CAS No. 2194903-31-4](/img/structure/B2799460.png)
1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(naphthalen-2-yloxy)ethan-1-one
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Description
1-(3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)-2-(naphthalen-2-yloxy)ethan-1-one is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Synthesis and Structural Analysis
- Benson M. Kariuki et al. (2022) reported the synthesis of a similar compound, demonstrating the use of nuclear magnetic resonance spectroscopy and X-ray diffraction for structural analysis (Kariuki, Abdel-Wahab, Mohamed, & El-Hiti, 2022).
Applications in Medicine and Pharmacology
- A study by Nawar S. Hamad et al. (2010) synthesized derivatives of naphthalene, including triazole compounds, for potential anti-HIV activity (Hamad, Al-Haidery, Al-Masoudi, Sabri, Sabri, & Al-Masoudi, 2010).
Polymer Chemistry
- Yuhuan Jin et al. (2008) designed a novel monomer containing triazole and naphthalene ring for the synthesis of polymers with potential applications in material science (Jin, Zhu, Zhang, Cheng, Zhang, & Zhu, 2008).
Antimicrobial and Antifungal Properties
- Synthesis of Schiff bases and azetidinones derivatives, including naphthalene compounds, exhibited antibacterial and antifungal activities in research by Sushil Kumar et al. (2012) (Kumar, Kumar, & Sati, 2012).
Potential in Anticancer Research
- Gautam Kumar Dhuda et al. (2021) explored the synthesis of naphthalen-2-yloxymethyl-triazoles and their potential as anticancer agents (Dhuda, Kapadiya, Ladva, Jivani, & Modha, 2021).
Novel Synthesis Approaches
- V. Osyanin et al. (2012) conducted a study focusing on the synthesis of novel heterocyclic systems involving naphthalene and triazole, contributing to the advancement in synthetic methods (Osyanin, Osipov, & Klimochkin, 2012).
properties
IUPAC Name |
2-naphthalen-2-yloxy-1-[3-(triazol-2-yl)azetidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O2/c22-17(20-10-15(11-20)21-18-7-8-19-21)12-23-16-6-5-13-3-1-2-4-14(13)9-16/h1-9,15H,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHFGTWVYJPRJMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)COC2=CC3=CC=CC=C3C=C2)N4N=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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